- An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons, Green Chemistry, 2019, 21(14), 3802-3806
Cas no 4551-51-3 (1H-Indene, octahydro-,(3aR,7aS)-rel-)
4551-51-3 structure
Product Name:1H-Indene, octahydro-,(3aR,7aS)-rel-
1H-Indene, octahydro-,(3aR,7aS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, octahydro-,(3aR,7aS)-rel-
- cis-Hydrindane
- cis-Bicyclo[4.3.0]nonane
- cis-Bicyclo[4.3.0]nonane1000µg
- cis-hexahydrindan
- cis-Hexahydroindan
- cis-Hydrindan
- cis-Octahydro-1H-indene
- cis-Perhydroindene
- Indan, hexahydro-, cis-
- Indene, octahydro-, cis-
- Octahydro-1H-indene, cis
- cis-Hexahydroindane
- cis-Octahydroindene
- H0504
- 3296-50-2
- BNRNAKTVFSZAFA-DTORHVGOSA-N
- CIS-PERHYDROINDAN
- Octahydro-1H-indene, cis-
- InChI=1/C9H16/c1-2-5-9-7-3-6-8(9)4-1/h8-9H,1-7H2/t8-,9
- CS-0452648
- BCP15250
- (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indene
- trans-Hydrindane
- 4551-51-3
- Q27121610
- 1H-INDENE, OCTAHYDRO-, (3AR,7AS)-REL-
- T72488
- 8SZ801C84W
- CIS-BICYCLO(4.3.0)NONANE
- DTXSID401020887
- 1H-Indene, octahydro-, cis-
- CHEBI:49306
- MFCD00085357
- UNII-8SZ801C84W
- (3aR,7aS)-octahydro-1H-indene
-
- MDL： MFCD00085357
- Inchi： 1S/C9H16/c1-2-5-9-7-3-6-8(9)4-1/h8-9H,1-7H2/t8-,9+
- InChI Key： BNRNAKTVFSZAFA-DTORHVGOSA-N
- SMILES： [C@H]12CCCC[C@H]1CCC2
Computed Properties
- Exact Mass: 124.12528
- Monoisotopic Mass: 124.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 84.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Uncertain
- Density: 0.88
- Melting Point: -36.8°C
- Boiling Point: 166°C
- Flash Point: 37.3 °C
- Refractive Index: 1.4700 to 1.4730
- PSA: 0
- Solubility: Uncertain
- Vapor Pressure: 3.0±0.1 mmHg at 25°C
1H-Indene, octahydro-,(3aR,7aS)-rel- Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：warning
- Hazard Statement： H226-H304
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number：UN 3295 3/PG III
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass：3
- PackingGroup：III
1H-Indene, octahydro-,(3aR,7aS)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H0504-1ml |
1H-Indene, octahydro-,(3aR,7aS)-rel- |
4551-51-3 | 99.0%(GC) | 1ml |
￥2990.0 | 2022-06-10 | |
| abcr | AB136805-1 ml |
cis-Hydrindane; 99% |
4551-51-3 | 1ml |
€575.10 | 2022-12-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H862235-1ml |
cis-Hydrindane |
4551-51-3 | ≥99%(GC) | 1ml |
2,709.00 | 2021-05-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153599-1ML |
1H-Indene, octahydro-,(3aR,7aS)-rel- |
4551-51-3 | >99.0%(GC) | 1ml |
¥2744.90 | 2023-09-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-486525-1 ml |
cis-Hydrindane, |
4551-51-3 | 1 ml |
￥7461.00 | 2023-09-05 |
1H-Indene, octahydro-,(3aR,7aS)-rel- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
1H-Indene, octahydro-,(3aR,7aS)-rel- Raw materials
- 2,6-Dimethylnaphthalene
- Benzene,(1-methyl-2-cyclopropen-1-yl)-
- Indane
- 1,2-Dimethylnaphthalene
- 1,8-Dimethylnaphthalene
- 1,2,3,5-Tetramethylbenzene
- 1,3-Dimethylnaphthalene
- 1-Methyl-1H-indene
- 3-Ethyltoluene
- Naphthalene,1,4,6-trimethyl-
1H-Indene, octahydro-,(3aR,7aS)-rel- Preparation Products
- 1H-Indene,2,3-dihydromethyl- (27133-93-3)
- 1H-Indene, octahydro-, trans- (3296-50-2)
- 1H-Indene,2,3-dihydro-1,3-dimethyl- (4175-53-5)
- trans-Decahydronaphthalene (493-02-7)
- 1,2,3,4,5,6,7,8-Octahydrophenanthrene (>85%) (5325-97-3)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- n-Tetradecane (629-59-4)
- Undecane (1120-21-4)
- Naphthalene,6-ethyl-1,2,3,4-tetrahydro- (22531-20-0)
- 1,2,4-Trimethylcyclohexane (2234-75-5)
1H-Indene, octahydro-,(3aR,7aS)-rel- Related Literature
-
Thomas J. K. Findley,David Sucunza,Laura C. Miller,Matthew D. Helm,Madeleine Helliwell,David T. Davies,David J. Procter Org. Biomol. Chem. 2011 9 2433
-
Kalai Mangai Muthukumarasamy,Kishor L. Handore,Dipti N. Kakade,Madhuri V. Shinde,Shashi Ranjan,Naveen Kumar,Seema Sehrawat,Chetana Sachidanandan,D. Srinivasa Reddy Org. Biomol. Chem. 2016 14 1569
-
Yuye Chen,Jing Zhao,Shaoping Li,Jing Xu Nat. Prod. Rep. 2019 36 263
-
Qiang-Qiang Shi,Jiang-Jiang Tang,Jin-Ming Gao Nat. Prod. Rep. 2022 39 2096
-
Alexander W. Schuppe,Yannan Liu,Timothy R. Newhouse Nat. Prod. Rep. 2021 38 510
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